Cas no 1141475-84-4 (2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride)

• Product Name: 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride
• CAS No: 1141475-84-4
• MF: C₃H₉Cl₂N₅
• MW: 186.043057203293
• CID: 5186296
• Update Time: 2025-06-11

2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride

• Inchi： 1S/C3H7N5.2ClH/c4-2-1-3-5-7-8-6-3;;/h1-2,4H2,(H,5,6,7,8);2*1H
• InChI Key： JFPMTTIUEICYHN-UHFFFAOYSA-N
• SMILES： C(N)CC1NN=NN=1.[H]Cl.[H]Cl

Additional information on 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride

Introduction to 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride (CAS No. 1141475-84-4)

2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1141475-84-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a tetrazole moiety linked to an amine functional group, has garnered attention due to its potential biological activities and structural properties that make it a valuable candidate for further investigation.

The structural framework of 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride consists of a tetrazole ring connected to an ethylamine chain, with the addition of hydrochloride salts to enhance solubility and stability. The presence of the tetrazole group introduces unique electronic and steric properties, which can influence its interaction with biological targets. This compound belongs to a class of molecules that have been explored for their pharmacological potential, particularly in the context of modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in tetrazole-containing compounds due to their broad spectrum of biological activities. Tetrazoles are known for their ability to act as pharmacophores in drug design, often contributing to the binding affinity and selectivity of small-molecule inhibitors. The amine group in 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride provides an additional site for interaction with biological targets, making it a versatile scaffold for medicinal chemistry applications.

One of the most compelling aspects of 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, particularly those involved in inflammatory pathways, pain management, and neurodegenerative diseases. The tetrazole ring's ability to engage in hydrogen bonding and π-stacking interactions makes it an attractive moiety for designing molecules that can effectively modulate biological processes.

Recent studies have highlighted the pharmacological profile of 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride, demonstrating its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The compound's ability to disrupt key signaling pathways has been investigated both in vitro and in vivo, providing evidence for its therapeutic potential. Additionally, its structural features have been optimized to improve pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for drug development.

The synthesis of 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole group typically involves cycloaddition reactions or nucleophilic substitution protocols, while the amine functionality is often introduced through reductive amination or other amine-coupling strategies. The final step involves salt formation with hydrochloric acid to enhance the compound's stability and solubility for further applications.

From a computational chemistry perspective, 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride has been subjected to molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into the compound's binding mode, affinity, and selectivity, which are critical parameters for drug design. Additionally, virtual screening techniques have been employed to identify potential analogs with improved pharmacological properties.

The pharmaceutical industry has shown interest in 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride due to its potential therapeutic applications. Preclinical studies have been conducted to evaluate its safety profile and efficacy in animal models. These studies have provided valuable data on dosing regimens, pharmacokinetic behavior, and side effects, which are essential for advancing the compound into clinical trials. The results from these studies have been instrumental in refining the development pathway for this novel molecule.

The future prospects of 2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating neurological disorders, infectious diseases, and metabolic conditions. The versatility of the tetrazole scaffold allows for further derivatization and functionalization, opening up possibilities for designing next-generation drugs with enhanced efficacy and reduced toxicity.

In conclusion,2-(1H-tetrazol-5-yl)ethanaMine dihydrochloride (CAS No. 1141475-84-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.